Cas no 1227583-06-3 (2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde)

2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde is a fluorinated and chlorinated isonicotinaldehyde derivative, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a chloro substituent at the 2-position and a 3-fluorophenyl group at the 3-position—enhance its reactivity and utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The aldehyde functionality further allows for condensation or nucleophilic addition reactions, making it valuable for derivatization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its balanced electronic and steric properties. High purity and stability under standard handling conditions ensure reliable performance in synthetic applications.

2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde structure

1227583-06-3 structure

Product Name:2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde

CAS No:1227583-06-3

MF:C₁₂H₇ClFNO

MW:235.641485452652

CID:4908886

Update Time:2025-10-30

2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde
- Inchi： 1S/C12H7ClFNO/c13-12-11(9(7-16)4-5-15-12)8-2-1-3-10(14)6-8/h1-7H
- InChI Key： ALGNQUAQWUAQKJ-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=O)C=CN=1)C1C=CC=C(C=1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 251
XLogP3: 3
Topological Polar Surface Area: 30

2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029001788-250mg	2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde	1227583-06-3	95%	250mg	$950.60	2023-09-03
Alichem	A029001788-500mg	2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde	1227583-06-3	95%	500mg	$1853.50	2023-09-03
Alichem	A029001788-1g	2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde	1227583-06-3	95%	1g	$3126.60	2023-09-03

2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde Related Literature

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Additional information on 2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde

Recent Advances in the Study of 2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde (CAS: 1227583-06-3)

2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde (CAS: 1227583-06-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde, emphasizing its role as a precursor in the development of novel kinase inhibitors. The researchers utilized a multi-step synthesis approach, starting from commercially available materials, to achieve high yields and purity. The study also investigated the compound's stability under various conditions, providing valuable insights for its storage and handling in industrial and laboratory settings.

In another study, researchers evaluated the biological activity of derivatives of 2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde against a panel of cancer cell lines. The results demonstrated significant inhibitory effects on cell proliferation, particularly in breast and lung cancer models. The study suggested that the compound's mechanism of action involves the modulation of key signaling pathways, including the PI3K/AKT and MAPK pathways. These findings underscore the potential of 2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde as a scaffold for developing targeted cancer therapies.

Further research has explored the compound's potential in treating neurodegenerative diseases. A recent preprint article highlighted its ability to cross the blood-brain barrier and exhibit neuroprotective effects in vitro. The study proposed that the fluorophenyl and chloro substituents play a critical role in enhancing the compound's bioavailability and target engagement. These preliminary results open new avenues for investigating its use in Alzheimer's and Parkinson's disease research.

In addition to its therapeutic potential, 2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde has also been studied for its applications in chemical biology. A team of researchers developed a fluorescent probe based on this compound to visualize kinase activity in live cells. The probe exhibited high selectivity and sensitivity, enabling real-time monitoring of kinase dynamics. This innovation provides a powerful tool for studying cellular signaling and drug responses.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Future research directions may include structural modifications to improve its drug-like characteristics and expand its therapeutic applications. Collaborative efforts between academia and industry will be essential to translate these discoveries into clinical benefits.

In conclusion, 2-Chloro-3-(3-fluorophenyl)isonicotinaldehyde (CAS: 1227583-06-3) continues to be a molecule of significant interest in the field of medicinal chemistry. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable candidate for further investigation. Ongoing studies are expected to uncover additional applications and refine its role in drug development.